N-(4-chloro-2-fluorophenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-6-piperidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C16H16ClFN4O/c17-11-4-5-13(12(18)10-11)19-16(23)14-6-7-15(21-20-14)22-8-2-1-3-9-22/h4-7,10H,1-3,8-9H2,(H,19,23)
• InChI Key: JDGTWFCXLCTYCE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN=C(C=C2)C(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C16H16ClFN4O
• Molecular Weight: 334.77 g/mol

Description

N-(4-chloro-2-fluorophenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide, also known as CFTR modulator, is a chemical compound that has been extensively studied for its potential use in treating cystic fibrosis. This compound has shown promising results in preclinical trials, and there is ongoing research to determine its safety and efficacy in human trials.

Scientific Research Applications

Receptor Affinity and Antagonism

A study on 1-(4-fluorophenyl)-1H-indoles revealed potent dopamine D-2 and serotonin 5-HT2 receptor affinity, highlighting the importance of the piperidyl substitution for achieving noncataleptogenic or weakly cataleptogenic effects, which resemble the atypical neuroleptic clozapine's profile. This suggests potential applications in neuropsychiatric disorder treatments where receptor specificity and minimizing side effects are crucial (Perregaard et al., 1992).

Radiotracers for Imaging

Another research area involves the development of radiotracers for positron emission tomography (PET) imaging of enzymes or receptors, such as stearoyl-CoA desaturase-1 (SCD-1), associated with cancer. Radiotracers like (N-(3-[(18)F]fluoropropyl)-6-(4-(trifluoromethyl)benzoyl)-piperazin-1-yl)pyridazine-3-carboxamide have been synthesized and evaluated, indicating the feasibility of assessing SCD-1 expression in tumors, which may guide therapeutic interventions and monitor treatment efficacy (Silvers et al., 2016).

Kinase Inhibition for Cancer Therapy

The discovery of N-substituted dihydropyridine-3-carboxamides as selective inhibitors of the Met kinase superfamily underscores their potential in treating cancers driven by Met kinase dysregulation. These compounds demonstrated significant tumor stasis in preclinical models, with one candidate advancing to clinical trials. This highlights the chemical's utility in developing targeted cancer therapies with improved selectivity and efficacy (Schroeder et al., 2009).

Anticancer Activities

Fluoro-substituted benzopyrans and related compounds have shown promising anticancer activity against various cancer cell lines. These findings suggest that structural modification of the core chemical structure can yield potent anticancer agents, providing a basis for further optimization and development of new therapeutic agents against lung and other cancers (Hammam et al., 2005).